3-Benzo[1,3]dioxol-5-yl-benzoic acid

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)benzoic acid
• InChI: InChI=1S/C14H10O4/c15-14(16)11-3-1-2-9(6-11)10-4-5-12-13(7-10)18-8-17-12/h1-7H,8H2,(H,15,16)
• InChI Key: KMYXCUZMLVHANR-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CC(=CC=C3)C(=O)O
• Molecular Formula: C14H10O4
• DSSTOX Substance ID: DTXSID00373483
• Molecular Weight: 242.23 g/mol
• CAS No.: 24351-56-2

Description

3-Benzo[1,3]dioxol-5-yl-benzoic acid is a chemical compound with a molecular formula of C14H10O4. It is a derivative of benzoic acid, which is a common constituent in many different plants and serves as an intermediate in the biosynthesis of many secondary metabolites.

Synthesis Analysis

The synthesis of compounds similar to this compound has been reported in the literature. For instance, a series of 1-benzo[1,3]dioxol-5-yl-indoles bearing 3-N-fused heteroaryl moieties have been synthesized via a Pd-catalyzed C-N cross-coupling.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques. For instance, the InChI key for a similar compound, 1,3-Benzodioxole-5-carboxylic acid, is VDVJGIYXDVPQLP-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be predicted using various computational tools. For instance, the molecular weight of a similar compound, 1,3-Benzodioxole-5-carboxylic acid, is 166.1308.

Scientific Research Applications

3-Benzo[1,3]dioxol-5-yl-benzoic acid has a wide range of scientific research applications. It has been found to have antioxidant, anti-inflammatory, and anti-cancer properties. In addition, this compound has been studied for its potential therapeutic applications in the treatment of metabolic syndrome and obesity. This compound has also been studied for its potential applications in the treatment of cardiovascular diseases, neurological disorders, and skin diseases. Additionally, this compound has been studied for its potential applications in the treatment of diabetes and other metabolic disorders.

Mechanism of Action

Target of Action

• Indoles often interact with cellular proteins, including microtubules and tubulin, which play crucial roles in cell division and growth .

Mode of Action

• Previous studies on indole-based antitubulin agents suggest that they modulate microtubule assembly by suppressing tubulin polymerization or stabilizing microtubule structure .

Biochemical Pathways

• Microtubule-targeting agents impact cell cycle progression, leading to cell cycle arrest and apoptosis .

The indole-based scaffold offers potential for optimization and development of more potent analogs . 🌟

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Benzo[1,3]dioxol-5-yl-benzoic acid for laboratory experiments is that it is a naturally occurring compound and is relatively easy to obtain. Additionally, this compound is relatively stable and has a wide range of biological activities. However, there are some limitations to using this compound for laboratory experiments. For example, this compound is only effective at low concentrations and is susceptible to oxidation. Additionally, this compound is not soluble in water and must be solubilized in organic solvents.

Future Directions

The potential future directions for 3-Benzo[1,3]dioxol-5-yl-benzoic acid include further research into its potential therapeutic applications in the treatment of metabolic syndrome and obesity. Additionally, further research into its potential applications in the treatment of cardiovascular diseases, neurological disorders, and skin diseases is warranted. Furthermore, further research into its potential applications in the treatment of diabetes and other metabolic disorders is needed. Additionally, further research into the mechanism of action of this compound and its potential synergistic effects with other compounds is warranted. Finally, further research into the safety and toxicity of this compound is needed.

Synthesis Methods

3-Benzo[1,3]dioxol-5-yl-benzoic acid can be synthesized through a variety of methods. One method involves the reaction of benzoic acid and ethylenediamine in the presence of anhydrous zinc chloride. This reaction yields this compound as a white crystalline solid. Another method involves the reaction of benzoic acid and aniline in the presence of sulfuric acid. This reaction yields this compound as a white solid. Additionally, this compound can be synthesized through the hydrolysis of 3-benzoyl-2-hydroxybenzoic acid.

Biochemical Analysis

Biochemical Properties

3-Benzo[1,3]dioxol-5-yl-benzoic acid plays a significant role in biochemical reactions, particularly in the context of proteomics research. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to inhibit certain enzymes, which can be crucial for studying enzyme kinetics and mechanisms . The nature of these interactions often involves binding to the active sites of enzymes, thereby modulating their activity.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can induce apoptosis in cancer cells, making it a potential candidate for anticancer therapies . Additionally, it has been observed to cause cell cycle arrest at the S phase, further highlighting its impact on cellular processes .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. This binding can result in changes in gene expression, which in turn affects cellular functions . The compound’s ability to modulate enzyme activity is particularly noteworthy, as it can provide insights into the molecular mechanisms underlying various biochemical processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. In vitro and in vivo studies have shown that the compound remains stable under specific conditions, but its activity can diminish over time due to degradation . Long-term exposure to the compound has also been associated with sustained changes in cellular function, highlighting the importance of temporal effects in experimental settings.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been observed to have minimal adverse effects, while higher doses can lead to toxicity and other adverse effects . Threshold effects have been identified, indicating the importance of dosage optimization in experimental and therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with specific enzymes and cofactors, influencing metabolic flux and metabolite levels . The compound’s role in these pathways can provide valuable insights into its biochemical and pharmacological properties.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions affect the compound’s localization and accumulation, which in turn influence its activity and function . Understanding the transport and distribution mechanisms is crucial for optimizing the compound’s use in research and therapeutic applications.

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . These localization mechanisms are essential for understanding the compound’s effects at the cellular level.